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Compound of Interest

Compound Name:
(4-Formyl-3-

methoxyphenyl)boronic acid

Cat. No.: B1441493 Get Quote

(4-Methoxycarbonylphenyl)boronic acid is an organic compound that has gained significant

traction as a versatile building block in synthetic chemistry.[1][2] Its bifunctional nature,

possessing both a boronic acid group for coupling reactions and a modifiable methyl ester

group, makes it a highly valuable synthetic intermediate.[2]

IUPAC Name: (4-methoxycarbonylphenyl)boronic acid[3]

Synonyms: 4-(Methoxycarbonyl)benzeneboronic acid, 4-borono-benzoic acid 1-methyl ester,

Methyl 4-boronobenzoate[1][2][4]

CAS Number: 99768-12-4[1][5]

Molecular Formula: C8H9BO4[1][3]

A summary of its key physicochemical properties is presented in the table below:
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Property Value Source(s)

Molecular Weight 179.97 g/mol [1][3][6]

Appearance
White to light yellow crystalline

powder
[1][7]

Melting Point 197-250 °C [1][6][7][8]

Solubility Soluble in methanol [7][8]

Purity Typically ≥95-98% [1][6]

The Cornerstone Application: Suzuki-Miyaura
Cross-Coupling
The primary utility of (4-methoxycarbonylphenyl)boronic acid lies in its application in the

Suzuki-Miyaura cross-coupling reaction.[1][5][9] This Nobel Prize-winning reaction is one of the

most powerful and widely used methods for forming carbon-carbon bonds, particularly for

creating biaryl compounds.[10][11][12]

In this reaction, the organoboron species, in this case, (4-methoxycarbonylphenyl)boronic acid,

is coupled with an organohalide in the presence of a palladium catalyst and a base.[10][13] The

reaction is valued for its mild conditions, tolerance of a wide range of functional groups, and the

commercial availability of a vast array of boronic acids.[14]

Reaction Mechanism
The catalytic cycle of the Suzuki-Miyaura reaction is a well-established three-step process:

Oxidative Addition: The active Pd(0) catalyst reacts with the organohalide (R-X) to form a

Pd(II) complex.[11]

Transmetalation: The organic ligand from the boronic acid is transferred to the palladium

center. This step requires activation of the boronic acid with a base to form a more

nucleophilic boronate species.[10][13]
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Reductive Elimination: The two organic ligands on the palladium complex couple, forming the

new carbon-carbon bond and regenerating the Pd(0) catalyst, which can then re-enter the

catalytic cycle.[11]

Boronate Formation

Pd(0)L2

Oxidative Addition
(Ar-X) Organohalide

Ar-Pd(II)-X(L2) Transmetalation
[Ar'-B(OR)3]-
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Generalized Experimental Protocol for Suzuki-
Miyaura Coupling
This section provides a representative, step-by-step methodology for a Suzuki-Miyaura

coupling reaction using (4-methoxycarbonylphenyl)boronic acid.

Materials:

(4-Methoxycarbonylphenyl)boronic acid

Aryl halide (e.g., aryl bromide or iodide)
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Palladium catalyst (e.g., Pd(PPh3)4 or Pd(OAc)2 with a phosphine ligand)

Base (e.g., K2CO3, Na2CO3, or KF)

Solvent (e.g., a mixture of toluene and water, or THF and water)

Reaction vessel (e.g., round-bottom flask) with a condenser and magnetic stirrer

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Reaction Setup: To a clean, dry reaction vessel, add the aryl halide (1.0 eq), (4-

methoxycarbonylphenyl)boronic acid (1.1-1.5 eq), and the base (2.0-3.0 eq).

Inert Atmosphere: Seal the vessel and purge with an inert gas (nitrogen or argon) for 10-15

minutes to remove oxygen, which can deactivate the catalyst.

Solvent Addition: Add the degassed solvent system to the reaction vessel via syringe.

Catalyst Addition: Under a positive pressure of the inert gas, add the palladium catalyst

(typically 1-5 mol%).

Reaction: Heat the reaction mixture with vigorous stirring to the desired temperature (often

60-100 °C) and monitor the reaction progress by a suitable analytical technique (e.g., TLC or

LC-MS).[11]

Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an

organic solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4), filter, and

concentrate under reduced pressure. The crude product is then purified, typically by column

chromatography or recrystallization.[7]
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Caption: Generalized experimental workflow for a Suzuki-Miyaura coupling reaction.
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Applications in Drug Discovery and Agrochemicals
(4-Methoxycarbonylphenyl)boronic acid is a key building block in the synthesis of a wide array

of molecules for the pharmaceutical and agrochemical industries.[1][5][9]

Pharmaceutical Intermediates: The methoxycarbonyl group provides a versatile handle for

introducing ester functionalities, which are common in many biologically active molecules.[5]

This makes it an invaluable component for synthesizing pharmaceutical intermediates.[5][9]

For example, it has been used in the synthesis of potent inhibitors of intracellular NAAA

activity and in the design of second-generation HIV-1 maturation inhibitors.[4][15]

Structural Derivatization: The methyl ester group can be easily hydrolyzed to the

corresponding carboxylic acid, which can then be converted into amides, or reduced to an

alcohol, allowing for diverse structural modifications.[2]

Targeted Drug Delivery: The boronic acid functional group can form reversible covalent

bonds with diols, a structural motif present in many biological molecules like sugars. This

property is being explored for the development of targeted drug delivery systems and smart

materials that respond to biological stimuli.[1]

Agrochemical Synthesis: It is used to synthesize a broad spectrum of molecules for the

development of new pesticides and herbicides, contributing to advancements in agricultural

productivity.[5][9]

Materials Science: This compound is also utilized in the synthesis of advanced organic

materials, such as those used in organic light-emitting diodes (OLEDs) and organic

photovoltaics (OPVs).[2]

Safety and Handling
(4-Methoxycarbonylphenyl)boronic acid is associated with certain hazards and should be

handled with appropriate safety precautions.

GHS Hazard Statements: It is classified as harmful if swallowed (H302), may cause skin

irritation (H315), and can cause serious eye irritation (H319).[3]
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Storage: It should be stored in a cool, dry place, under an inert atmosphere, and away from

moisture as it is hygroscopic.[4] Recommended storage is at room temperature or

refrigerated (2-8°C).[1][4]

Conclusion
(4-Methoxycarbonylphenyl)boronic acid is a highly versatile and valuable reagent in modern

organic chemistry. Its central role in the robust and reliable Suzuki-Miyaura cross-coupling

reaction, combined with the synthetic flexibility offered by its methyl ester group, has

established it as a critical building block in the synthesis of complex organic molecules. Its

applications span from the development of novel pharmaceuticals and agrochemicals to the

creation of advanced functional materials, underscoring its significance to researchers and

scientists across multiple disciplines.[2][5][9]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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